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Compound of Interest

Compound Name:
(S)-3-Hydroxy-5Z,8Z-

Tetradecadienoyl-CoA

Cat. No.: B15599644 Get Quote

Essential Safety and Handling Guide for (S)-3-
Hydroxy-5Z,8Z-Tetradecadienoyl-CoA
For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This document provides immediate, essential safety and logistical information for handling

(S)-3-Hydroxy-5Z,8Z-Tetradecadienoyl-CoA. Adherence to these procedural guidelines is

critical for ensuring personnel safety and maintaining the integrity of the compound.

Hazard Identification and Risk Assessment
(S)-3-Hydroxy-5Z,8Z-Tetradecadienoyl-CoA is a long-chain acyl-CoA ester. While a specific

Safety Data Sheet (SDS) is not readily available, compounds in this class are known to be

susceptible to degradation.

Key Stability Concerns:

Hydrolysis: The thioester bond is prone to hydrolysis, which can be accelerated by moisture,

especially at neutral to alkaline pH.[1]

Oxidation: The unsaturated acyl chains are susceptible to oxidation when exposed to air and

light.[1]
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A thorough risk assessment should be conducted before beginning any work, considering the

quantities used and the specific experimental procedures involved.

Personal Protective Equipment (PPE)
The minimum required PPE for handling (S)-3-Hydroxy-5Z,8Z-Tetradecadienoyl-CoA in a

laboratory setting includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[2]

Depending on the scale of the operation and the potential for exposure, additional PPE is

necessary.
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PPE Item
Minimum
Requirement

Recommended for
Splash
Hazard/Large
Quantities

Material Guidance

Eye Protection
Safety glasses with

side shields[2][3]

Chemical splash

goggles and a face

shield[2][3][4]

Must be ANSI Z87.1

compliant.[2]

Hand Protection
Disposable nitrile

gloves (4-mil)[2][3]

Double-gloving with

nitrile or wearing

Silver Shield gloves

underneath

disposable gloves[2]

Nitrile provides good

protection for

incidental contact. For

prolonged contact or

with specific solvents,

consult a glove

compatibility chart.

Body Protection
Standard lab coat[2]

[4]

Flame-retardant lab

coat when working

with flammable

solvents. A chemical-

resistant apron may

be necessary for large

volumes.[3]

Non-synthetic

materials are

preferred when

working with

flammable

substances.[5]

Respiratory Protection

Not generally required

if handled in a fume

hood.

Required if there is a

risk of aerosolization

and work cannot be

conducted in a fume

hood.

Must be part of a

formal respiratory

protection program.

Operational Plan: Handling and Storage
To ensure the stability and integrity of (S)-3-Hydroxy-5Z,8Z-Tetradecadienoyl-CoA, the

following procedures should be strictly followed.

Experimental Protocol for Solution Preparation:
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Equilibration: Before opening, allow the container of the powdered compound to warm to

room temperature to prevent moisture condensation.[1]

Weighing: Accurately weigh the desired amount of the powder in a clean, dry glass vial.

Dissolution:

Organic Solvents: Add the appropriate high-purity organic solvent (e.g.,

chloroform/methanol 2:1, v/v) and gently swirl or vortex. Brief sonication in a water bath

can aid dissolution.[1]

Aqueous Solutions: Use purified, deoxygenated water or a slightly acidic buffer (pH 4-6).

Gently swirl to dissolve and avoid vigorous shaking.[1]

Inert Atmosphere: To prevent oxidation, flush the headspace of the vial with a gentle stream

of an inert gas like argon or nitrogen for 30-60 seconds.[1] This is especially critical for

unsaturated long-chain acyl-CoAs.[1]

Sealing: Immediately seal the vial tightly with a Teflon-lined cap.[1]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to prepare single-use aliquots.[1]

Working Conditions: When handling solutions, work quickly and keep all materials on ice to

minimize thermal degradation.[1]

Storage:

Store solutions at -80°C for long-term stability.

The powdered form should be stored as recommended by the manufacturer, typically at

-20°C or -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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